3-Bromo-5-(2-phenoxyethoxy)pyridine
Overview
Description
3-Bromo-5-(2-phenoxyethoxy)pyridine is a useful research compound. Its molecular formula is C13H12BrNO2 and its molecular weight is 294.14 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Corrosion Inhibition
A study by El-Lateef et al. (2015) demonstrated the use of novel Schiff bases, including compounds related to 3-Bromo-5-(2-phenoxyethoxy)pyridine, as effective inhibitors for carbon steel corrosion in acidic medium containing chloride. These inhibitors showed high efficiency and their adsorption on carbon steel surfaces followed Langmuir’s adsorption isotherm, indicating a physical/chemical nature of adsorption. This research has implications for industrial applications where corrosion resistance is critical (El-Lateef et al., 2015).
Synthesis of Acyclic Pyridine C-Nucleosides
Research by Hemel et al. (1994) involved the synthesis of 3-Bromo-5-(2-hydroxyethylthiomethyl)pyridine, a compound structurally related to this compound. This study focused on creating novel acyclic pyridine C-nucleosides for potential application in various therapeutic contexts. However, the synthesized compounds did not exhibit significant biological activity (Hemel et al., 1994).
Spectroscopic and Antimicrobial Studies
Vural and Kara (2017) conducted spectroscopic characterization of 5-Bromo-2-(trifluoromethyl)pyridine, closely related to this compound. Their study included density functional theory (DFT) analyses, revealing insights into the molecule's structure and properties. Additionally, they investigated the antimicrobial activities of the compound, highlighting its potential in medical and pharmaceutical applications (Vural & Kara, 2017).
Synthesis of Brominated Hydroxypyridines
Kolder and Hertog (2010) explored the bromination of hydroxypyridines, which are chemically related to this compound. Their research focused on understanding the tautomeric structures of these substances and the influence of bromination on their properties. This study is relevant for developing new synthetic methods and understanding the behavior of pyridine derivatives (Kolder & Hertog, 2010).
Application in Synthesis of Novel Derivatives
A study by Ahmad et al. (2017) described the synthesis of novel pyridine derivatives using Suzuki cross-coupling reactions. They utilized compounds structurally similar to this compound, leading to the creation of various derivatives with potential applications in chemistry and pharmaceuticals. This research illustrates the versatility of pyridine derivatives in synthetic chemistry (Ahmad et al., 2017).
Safety and Hazards
3-Bromo-5-(2-phenoxyethoxy)pyridine may cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is harmful if swallowed, in contact with skin, or if inhaled . It is recommended to wear personal protective equipment, ensure adequate ventilation, and avoid ingestion and inhalation when handling this compound .
Properties
IUPAC Name |
3-bromo-5-(2-phenoxyethoxy)pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H12BrNO2/c14-11-8-13(10-15-9-11)17-7-6-16-12-4-2-1-3-5-12/h1-5,8-10H,6-7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ILPOUNWFEWQHAT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCCOC2=CC(=CN=C2)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H12BrNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.